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Compound of Interest

Compound Name: Isobutyl propionate

Cat. No.: B1201936 Get Quote

Application Notes and Protocols for Isobutyl
Propionate
For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl propionate (CAS No. 540-42-1) is a colorless liquid with a fruity odor, commonly used

as a flavoring agent and a solvent in various laboratory and industrial applications.[1] While it is

generally considered to have low toxicity, its flammable nature necessitates careful handling

and storage to ensure laboratory safety.[1][2] These application notes provide detailed

protocols and precautions for the safe use of isobutyl propionate in a research environment.

Physicochemical and Safety Data
A summary of the key quantitative data for isobutyl propionate is presented in the table below

for easy reference.
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Property Value Source(s)

Molecular Formula C₇H₁₄O₂ [1][3]

Molecular Weight 130.18 g/mol [1][3]

Appearance Colorless liquid [3][4]

Odor Fruity, rum-like [1][4]

Boiling Point
137 °C (278.6 °F) at 760

mmHg
[5]

66-67 °C (150.8-152.6 °F) at

60 mmHg
[5]

Melting Point -71 °C (-95.8 °F) [5][6]

Flash Point 26 °C (78.8 °F) - closed cup [7]

Density 0.869 g/mL at 25 °C (77 °F) [6]

Vapor Density 4.5 (Air = 1) [7]

Solubility
Insoluble in water; soluble in

ethanol and ether
[4]

Hazard Classifications Flammable Liquid, Category 3 [6][8]

Health and Safety Information
2.1. Hazard Identification

Flammability: Isobutyl propionate is a flammable liquid and vapor.[6][8] Vapors are heavier

than air and may travel to a source of ignition and flash back.[4][8] Vapors can form

explosive mixtures with air.[4][9]

Health Hazards: May be mildly toxic by ingestion, inhalation, and skin absorption.[3] Direct

eye contact may cause temporary irritation.[10] Inhalation of high concentrations of vapor

may cause dizziness, headache, and nausea.[7]

2.2. Incompatible Materials
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Strong oxidizing agents[7][9]

Strong acids and bases[2]

Alkali metals and hydrides[4]

Experimental Protocols
3.1. General Handling Protocol in a Laboratory Setting

This protocol outlines the safe handling of isobutyl propionate during a typical laboratory

experiment (e.g., as a solvent for a reaction or extraction).

Materials:

Isobutyl propionate

Appropriate laboratory glassware

Chemical fume hood

Personal Protective Equipment (PPE):

Safety glasses with side shields or goggles[8]

Flame-retardant lab coat[6]

Chemical-resistant gloves (e.g., nitrile)[8]

Closed-toe shoes

Procedure:

Preparation:

Ensure the work area is clean and free of ignition sources (e.g., open flames, hot plates,

spark-producing equipment).[6][10]

Work within a certified chemical fume hood with adequate ventilation.[7][8]
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Ground and bond all containers and receiving equipment to prevent static discharge.[6]

[10]

Have a spill kit and a Class B fire extinguisher readily accessible.

Dispensing:

Use only non-sparking tools when opening and handling containers.[2][8]

Slowly open the container to release any potential pressure buildup.[10]

Measure and dispense the required amount of isobutyl propionate. Avoid generating

mists or vapors.

Experimental Use:

Keep the container of isobutyl propionate tightly closed when not in use.[6]

If heating is required, use a water bath, heating mantle, or another controlled heating

source. Do not use an open flame.

Perform all operations within the fume hood.

Post-Experiment:

Properly label and store any unused isobutyl propionate according to the storage

protocol (see Section 4).

Dispose of waste isobutyl propionate and contaminated materials as hazardous waste in

a designated, labeled container.[10][11]

Clean the work area thoroughly.

Wash hands with soap and water after handling.[11]

3.2. Spill Response Protocol

Small Spills (less than 100 mL) in a Fume Hood:
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Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material such as dry clay,

sand, or commercial sorbents.[10]

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.[8][12]

Wipe the area with a cloth and then clean the surface to remove any residual contamination.

[10]

Large Spills (greater than 100 mL) or Spills Outside a Fume Hood:

Evacuate all non-essential personnel from the area.[8]

Eliminate all ignition sources.[3][10]

If safe to do so, stop the leak.[10]

Ventilate the area.

Contact the institution's environmental health and safety (EHS) department immediately.

For large spills, dike the material to prevent it from entering drains or waterways.[3][10]

3.3. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[8][11]

Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty of

water.[6][8]

Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a doctor or poison control center.[8][11]
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Storage Precautions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]

Keep away from heat, sparks, open flames, and other ignition sources.[6][10] No smoking in

the storage area.[10]

Store apart from incompatible materials such as strong oxidizing agents.[7][8]

Use explosion-proof electrical, ventilating, and lighting equipment in the storage area.[7][10]

Waste Disposal
Dispose of waste isobutyl propionate and contaminated materials as hazardous waste.[10]

The material can be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[8]

Do not allow the chemical to enter drains or waterways.[8][11]

Visual Workflow for Safe Handling and Storage
The following diagram illustrates the key decision points and procedures for the safe handling

and storage of isobutyl propionate in a laboratory setting.
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Safe Handling and Storage Workflow for Isobutyl Propionate

Start: Obtain Isobutyl Propionate

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Ensure No Ignition Sources are Present

Dispense Required Amount
(Use non-sparking tools)

Perform Experiment

Spill Occurred?

Store Unused Chemical

Dispose of Waste

End of Process

No

Small Spill Procedure:
Absorb, Collect, Clean

Yes, Small

Large Spill Procedure:
Evacuate, Alert EHS

Yes, Large

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of isobutyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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